Cas no 2568146-55-2 (Azido-PEG2-C6-Cl)

• Product Name: Azido-PEG2-C6-Cl
• CAS No: 2568146-55-2
• MF: C₁₀H₂₀ClN₃O₂
• MW: 249.7377
• CID: 4872939
• PubChem ID: 152136129
• Update Time: 2026-02-27

Azido-PEG2-C6-Cl Chemical and Physical Properties

Names and Identifiers

• Azido-PEG2-C6-Cl
• Halo-PEG(2)-Azide
• 2568146-55-2
• 1-[2-(2-azidoethoxy)ethoxy]-6-chlorohexane
• AKOS040757862
• MFCD34180850
• 1-(2-(2-Azidoethoxy)ethoxy)-6-chlorohexane
• 1-azido-2-{2-[(6-chlorohexyl)oxy]ethoxy}ethane
• G17820
• CS-0148441
• DA-61417
• HY-138470

• Inchi： 1S/C10H20ClN3O2/c11-5-3-1-2-4-7-15-9-10-16-8-6-13-14-12/h1-10H2
• InChI Key： VIFXLLWUHUFAAD-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N=[N+]=[N-]

Computed Properties

• Exact Mass: 249.1244046g/mol
• Monoisotopic Mass: 249.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.8

Additional information on Azido-PEG2-C6-Cl

Azido-PEG2-C6-Cl: A Versatile Building Block in Chemical and Biological Research

Azido-PEG2-C6-Cl (CAS No. 2568146-55-2) is a highly versatile compound that has gained significant attention in recent years due to its unique chemical properties and broad applications in chemical and biological research. This compound, also known as 6-Chlorohexyl azide polyethylene glycol (PEG) ester, is a member of the PEGylated azide family, which has become indispensable in various fields, including drug delivery, bioconjugation, and materials science.

The structure of Azido-PEG2-C6-Cl consists of a 6-chlorohexyl group linked to an azide-functionalized PEG chain. The azide group is particularly reactive and can participate in a wide range of chemical reactions, most notably the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a cornerstone of click chemistry. This reaction allows for the rapid and efficient formation of 1,2,3-triazole linkages, making Azido-PEG2-C6-Cl an ideal reagent for bioconjugation applications.

In the context of drug delivery, Azido-PEG2-C6-Cl can be used to modify the surface of nanoparticles or other drug carriers to enhance their biocompatibility and stability. The PEG chain provides steric hindrance that reduces protein adsorption and immune recognition, thereby extending the circulation time of the drug carrier in the bloodstream. Additionally, the azide group can be used to conjugate targeting ligands or therapeutic agents to the carrier, enabling site-specific delivery and improved therapeutic efficacy.

Recent studies have highlighted the potential of Azido-PEG2-C6-Cl in developing novel therapeutics. For example, a study published in the Journal of Medicinal Chemistry demonstrated that Azido-PEG2-C6-Cl-modified nanoparticles could effectively deliver siRNA to cancer cells, leading to significant gene silencing and tumor regression. Another study in Biomaterials showed that Azido-PEG2-C6-Cl-based hydrogels could be used as scaffolds for tissue engineering applications, providing a supportive environment for cell growth and differentiation.

Beyond drug delivery and materials science, Azido-PEG2-C6-Cl has also found applications in chemical biology. The azide group can be used to label biomolecules such as proteins, peptides, and nucleic acids through bioorthogonal reactions. This labeling strategy allows for real-time tracking and imaging of biomolecules within living cells or organisms without interfering with their natural functions. For instance, researchers at the University of California used Azido-PEG2-C6-Cl to label specific proteins involved in cell signaling pathways, providing valuable insights into their dynamic interactions and regulatory mechanisms.

The synthesis of Azido-PEG2-C6-Cl typically involves a multi-step process that begins with the preparation of a 6-chlorohexyl alcohol derivative. This intermediate is then reacted with an azide-functionalized PEG chain using standard coupling chemistry techniques. The resulting product is purified by chromatography or other separation methods to ensure high purity and consistency. The ease of synthesis and scalability make Azido-PEG2-C6-Cl an attractive choice for both academic research and industrial applications.

In conclusion, Azido-PEG2-C6-Cl (CAS No. 2568146-55-2) is a highly versatile compound with a wide range of applications in chemical and biological research. Its unique combination of reactivity and biocompatibility makes it an invaluable tool for developing novel therapeutics, biomaterials, and imaging agents. As research in these areas continues to advance, the demand for compounds like Azido-PEG2-C6-Cl is likely to grow, driving further innovation and discovery.